Cas no 849767-20-0 (1-Piperidinecarboxylic acid, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-, 1,1-dimethylethyl ester)

1-Piperidinecarboxylic acid, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-, 1,1-dimethylethyl ester structure
849767-20-0 structure
Product Name:1-Piperidinecarboxylic acid, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-, 1,1-dimethylethyl ester
CAS No:849767-20-0
MF:C17H35NO4Si
MW:345.549606561661
CID:6639274
PubChem ID:89663036
Update Time:2024-01-15

1-Piperidinecarboxylic acid, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • UAAVFZWHBJPYLO-UHFFFAOYSA-N
    • SCHEMBL15076451
    • 849767-20-0
    • tert-butyl 3-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-hydroxy-piperidine-1-carboxylate
    • 1,1-Dimethylethyl 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-1-piperidinecarboxylate
    • DTXSID001113101
    • 1-Piperidinecarboxylic acid, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-, 1,1-dimethylethyl ester
    • Inchi: 1S/C17H35NO4Si/c1-16(2,3)22-15(20)18-10-9-14(19)13(11-18)12-21-23(7,8)17(4,5)6/h13-14,19H,9-12H2,1-8H3
    • InChI Key: UAAVFZWHBJPYLO-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC(O)C(CO[Si](C(C)(C)C)(C)C)C1

Computed Properties

  • Exact Mass: 345.23353513g/mol
  • Monoisotopic Mass: 345.23353513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • Density: 1.004±0.06 g/cm3(Predicted)
  • Boiling Point: 390.5±27.0 °C(Predicted)
  • pka: 14.56±0.40(Predicted)

1-Piperidinecarboxylic acid, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-, 1,1-dimethylethyl ester Related Literature

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